Cas no 64215-25-4 (2-Pyridinecarboxylic acid, 5-(butylsulfinyl)-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 5-(butylsulfinyl)-, methyl ester
• CAS No: 64215-25-4
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 1672741
• Update Time: 2024-09-03

2-Pyridinecarboxylic acid, 5-(butylsulfinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-(butylsulfinyl)-, methyl ester

• Inchi： 1S/C11H15NO3S/c1-3-4-7-16(14)9-5-6-10(12-8-9)11(13)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： GASMWQBLDOMTRL-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(S(CCCC)=O)C=C1

Computed Properties

• Exact Mass: 241.07735

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 420.9±30.0 °C(Predicted)
• PSA: 56.26
• pka: -0.28±0.11(Predicted)